Cas no 54961-04-5 (3,4',5-trimethoxybiphenyl-4-ol)

• Product Name: 3,4',5-trimethoxybiphenyl-4-ol
• CAS No: 54961-04-5
• MF: C₁₅H₁₆O₄
• MW: 260.285144805908
• CID: 1594408
• PubChem ID: 179660
• Update Time: 2025-04-21

3,4',5-trimethoxybiphenyl-4-ol Chemical and Physical Properties

Names and Identifiers

• 3,4',5-trimethoxybiphenyl-4-ol
• 2,6-dimethoxy-4-(4-methoxyphenyl)phenol
• DTXSID10203489
• 4'-Methoxyaucuparin
• 54961-04-5
• (1,1'-Biphenyl)-4-ol, 3,4',5-trimethoxy-

• Inchi： 1S/C15H16O4/c1-17-12-6-4-10(5-7-12)11-8-13(18-2)15(16)14(9-11)19-3/h4-9,16H,1-3H3
• InChI Key： MKDRXVRMAGKWEO-UHFFFAOYSA-N
• SMILES： O(C)C1C(=C(C=C(C=1)C1C=CC(=CC=1)OC)OC)O

Computed Properties

• Exact Mass: 260.10488
• Monoisotopic Mass: 260.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 47.9Ų

Experimental Properties

• PSA: 47.92

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives